Cas no 2167567-19-1 (8-methyl-5,11-dioxa-8,14-diazadispiro3.2.5^{7}.2^{4}tetradecane)

• Product Name: 8-methyl-5,11-dioxa-8,14-diazadispiro3.2.5^{7}.2^{4}tetradecane
• CAS No: 2167567-19-1
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 5893852
• PubChem ID: 165840989
• Update Time: 2025-07-15

8-methyl-5,11-dioxa-8,14-diazadispiro3.2.5^{7}.2^{4}tetradecane Chemical and Physical Properties

Names and Identifiers

• 8-methyl-5,11-dioxa-8,14-diazadispiro3.2.5^{7}.2^{4}tetradecane
• 2167567-19-1
• EN300-1280629
• 8-methyl-5,11-dioxa-8,14-diazadispiro[3.2.5^{7}.2^{4}]tetradecane

• Inchi： 1S/C11H20N2O2/c1-13-5-6-14-8-10(13)7-12-11(15-9-10)3-2-4-11/h12H,2-9H2,1H3
• InChI Key： FCPPPBHBOMBJPG-UHFFFAOYSA-N
• SMILES： O1CC2(COCCN2C)CNC21CCC2

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 33.7Ų

Additional information on 8-methyl-5,11-dioxa-8,14-diazadispiro3.2.5^{7}.2^{4}tetradecane

Introduction to 8-methyl-5,11-dioxa-8,14-diazadispiro3.2.5⁷.2⁴tetradecane (CAS No. 2167567-19-1)

8-methyl-5,11-dioxa-8,14-diazadispiro3.2.5⁷.2⁴tetradecane, identified by the Chemical Abstracts Service Number (CAS No.) 2167567-19-1, is a structurally complex macrocyclic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology. Its unique spirocyclic framework, characterized by the interlocking of two heterocyclic rings, makes it a promising candidate for various pharmacological applications. This compound belongs to a class of spiro compounds that exhibit distinct stereochemical and electronic properties, which are highly relevant in the design of novel therapeutic agents.

The molecular structure of 8-methyl-5,11-dioxa-8,14-diazadispiro3.2.5⁷.2⁴tetradecane features a highly intricate arrangement of oxygen and nitrogen atoms within its macrocycle. The presence of two oxygen atoms at positions 5 and 11, along with two nitrogen atoms at positions 8 and 14, contributes to its versatile reactivity and potential biological activity. This structural motif is reminiscent of natural products that have demonstrated efficacy in modulating biological pathways, making 8-methyl-5,11-dioxa-8,14-diazadispiro3.2.5⁷.2⁴tetradecane an attractive scaffold for further derivatization and investigation.

In recent years, there has been a growing interest in spirocyclic compounds due to their ability to mimic the three-dimensional shape of biologically relevant targets. The rigid structure of 8-methyl-5,11-dioxa-8,14-diazadispiro3.2.5⁷.2⁴tetradecane allows for precise interactions with proteins and enzymes, which is crucial for the development of high-affinity ligands. This property has been leveraged in the design of inhibitors and modulators for a variety of therapeutic targets.

The synthesis of 8-methyl-5,11-dioxa-8,14-diazadispiro3.2.5⁷.2⁴tetradecane presents a significant challenge due to its complex architecture. However, advances in synthetic methodology have made it possible to construct such molecules with increasing efficiency and precision. Modern techniques such as transition metal-catalyzed reactions and organometallic chemistry have played a pivotal role in facilitating the synthesis of this compound and its derivatives.

The pharmacological potential of 8-methyl-5,11-dioxa-8,14-diazadispiro3.2.5⁷.2⁴tetradecane has been explored in several preclinical studies. Its unique structural features suggest that it may interact with biological targets in ways that are distinct from conventional small molecules. This has led to investigations into its potential as an antagonist or agonist for various receptors and ion channels.

One particularly intriguing aspect of 8-methyl-5,11-dioxa-8,14-diazadispiro3.2.5⁷.2⁴tetradecane is its ability to form stable complexes with biomolecules due to its rigid macrocyclic structure. This property has implications for drug delivery systems where precise targeting is essential. Additionally, the compound's stability under various physiological conditions makes it a suitable candidate for oral administration or other routes of delivery.

The latest research in this field has highlighted the importance of understanding the conformational dynamics of spirocyclic compounds like 8-methyl-5,11-dioxa-8,14-diazadispiro3.2.5⁷.2⁴tetradecane in their biological context. Computational studies have shown that subtle changes in conformation can significantly alter binding affinity and selectivity towards biological targets. This underscores the need for detailed structural characterization using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

In conclusion, 8-methyl-5,11-dioxa-8,14-diazadispiro3.2.5⁷.2
2167567
19
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has emerged as a fascinating molecule with significant potential in medicinal chemistry and drug discovery.
Its complex structure offers unique opportunities for designing novel therapeutic agents with improved efficacy and selectivity.
Further research is warranted to fully elucidate its pharmacological properties and explore its applications in human health.